molecular formula C20H23NO3 B250023 1-[2-(2-Phenoxyethoxy)benzoyl]piperidine

1-[2-(2-Phenoxyethoxy)benzoyl]piperidine

Cat. No.: B250023
M. Wt: 325.4 g/mol
InChI Key: JVJUCXBMHVWVNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[2-(2-Phenoxyethoxy)benzoyl]piperidine is a synthetic compound featuring a benzoylpiperidine core substituted with a phenoxyethoxy group at the 2-position of the benzoyl ring. Piperidine derivatives are widely studied for their diverse biological activities, including enzyme inhibition, receptor modulation, and metabolic effects . The phenoxyethoxy moiety may enhance lipophilicity, influencing blood-brain barrier penetration or target binding compared to simpler substituents.

Properties

Molecular Formula

C20H23NO3

Molecular Weight

325.4 g/mol

IUPAC Name

[2-(2-phenoxyethoxy)phenyl]-piperidin-1-ylmethanone

InChI

InChI=1S/C20H23NO3/c22-20(21-13-7-2-8-14-21)18-11-5-6-12-19(18)24-16-15-23-17-9-3-1-4-10-17/h1,3-6,9-12H,2,7-8,13-16H2

InChI Key

JVJUCXBMHVWVNF-UHFFFAOYSA-N

SMILES

C1CCN(CC1)C(=O)C2=CC=CC=C2OCCOC3=CC=CC=C3

Canonical SMILES

C1CCN(CC1)C(=O)C2=CC=CC=C2OCCOC3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The benzoylpiperidine scaffold is versatile, with substituents on the benzoyl ring significantly altering electronic, steric, and solubility properties. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of Benzoylpiperidine Derivatives
Compound Name Structural Features Biological Activity Key Findings Reference
1-[2-(2-Phenoxyethoxy)benzoyl]piperidine 2-Phenoxyethoxy-benzoyl linked to piperidine Hypothetical: CNS/metabolic Phenoxyethoxy may enhance lipophilicity and metabolic stability. N/A
Coumaperine (1) Coumarin-like benzoyl-piperidine Unspecified (isolated from Piper) Demonstrates structural diversity in natural piperidine alkaloids.
1-(1,3-Benzodioxol-5-ylcarbonyl)piperidine Benzodioxol-substituted benzoyl-piperidine AMPA receptor modulation Lead compound for anti-fatigue agents; IC50 values not reported.
1-[2-(4-Hydroxyphenylamino)benzoyl]piperidine 4-Hydroxyphenylamino-benzoyl-piperidine Lipoxygenase inhibition Pending activity testing; hydroxyphenylamino may increase polarity.
Compound 13e (E2020) Indanone-piperidine derivative Acetylcholinesterase (AChE) inhibition Potent AChE inhibitor (IC50 = 5.7 nM); 1250× selectivity over BuChE.
1-((Bis(2-chloroethyl)amino)benzoyl)piperidine Cytotoxic bis-chloroethylamino-benzoyl-piperidine Cytotoxic agent LD50 (rat) = 134 mg/kg; emits toxic Cl⁻ and NOx upon decomposition.

Pharmacokinetic and Toxicological Profiles

  • Lipophilicity: Phenoxyethoxy and benzodioxol groups may prolong half-life compared to polar derivatives like hydroxyphenylamino analogs .
  • Toxicity : Cytotoxic derivatives (e.g., ) highlight the risk of toxic byproducts, whereas AChE inhibitors (e.g., E2020) show favorable selectivity .

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